2-{2-[4-(2-hydroxyethyl)-1-piperazinyl]ethyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione

• Molecular Formula: C14H24N4O3
• Molecular Weight: 296.37 g/mol
• IUPAC Name: 2-[2-[4-(2-hydroxyethyl)piperazin-1-yl]ethyl]-5,6,7,7a-tetrahydropyrrolo[1,2-c]imidazole-1,3-dione
• InChI: InChI=1S/C14H24N4O3/c19-11-10-16-6-4-15(5-7-16)8-9-18-13(20)12-2-1-3-17(12)14(18)21/h12,19H,1-11H2
• InChI Key: NAKVLBPJSPESER-UHFFFAOYSA-N
• SMILES: C1CC2C(=O)N(C(=O)N2C1)CCN3CCN(CC3)CCO

Description

2-{2-[4-(2-hydroxyethyl)-1-piperazinyl]ethyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione is a chemical compound that has gained a lot of attention in the scientific community due to its potential applications in various fields. This compound is also known by its chemical name, TAK-659.

Mechanism of Action

TAK-659 is a selective and potent inhibitor of the protein kinase BTK (Bruton's tyrosine kinase). BTK is a key enzyme in the B-cell receptor signaling pathway, which is essential for the survival and proliferation of B-cells. Inhibition of BTK by TAK-659 leads to the inhibition of B-cell receptor signaling, which results in the induction of apoptosis (programmed cell death) in cancer cells.
Biochemical and Physiological Effects:
TAK-659 has been found to have several biochemical and physiological effects. Studies have shown that TAK-659 inhibits the phosphorylation of BTK and downstream signaling molecules such as AKT and ERK. TAK-659 also inhibits the proliferation and survival of cancer cells. In addition, TAK-659 has been found to modulate the immune response by inhibiting the production of cytokines and chemokines.

Advantages and Limitations for Lab Experiments

One of the main advantages of TAK-659 is its potency and selectivity for BTK. This makes it an ideal tool for studying the role of BTK in various biological processes. However, one of the limitations of TAK-659 is its solubility, which can make it difficult to use in certain experiments. In addition, the high cost of TAK-659 can also limit its use in some labs.

Future Directions

There are several future directions for the research on TAK-659. One of the most promising directions is the development of combination therapies using TAK-659 and other chemotherapy drugs. Another direction is the investigation of the role of BTK in other biological processes, such as autoimmune diseases and inflammatory disorders. In addition, the development of more potent and selective BTK inhibitors could lead to the discovery of new therapeutic targets for cancer and other diseases.
Conclusion:
In conclusion, TAK-659 is a chemical compound that has shown great potential in various fields of scientific research. Its potency and selectivity for BTK make it an ideal tool for studying the role of BTK in cancer and other diseases. The development of combination therapies using TAK-659 and other chemotherapy drugs could lead to the discovery of new treatments for cancer. Further research on TAK-659 and its mechanism of action could also lead to the discovery of new therapeutic targets for other diseases.

Synthesis Methods

The synthesis of TAK-659 involves the reaction of 2-(2-bromoethyl)tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione with 4-(2-hydroxyethyl)-1-piperazineethanol. This reaction is carried out in the presence of a base such as potassium carbonate and a solvent such as dimethylformamide. The product is then purified using column chromatography.

Scientific Research Applications

TAK-659 has been found to have potential applications in various fields of scientific research. One of the most promising applications of TAK-659 is in the field of cancer research. Studies have shown that TAK-659 has potent anti-tumor activity against various types of cancer cells, including lymphoma, leukemia, and solid tumors. TAK-659 has also been found to enhance the efficacy of chemotherapy drugs, making it a potential candidate for combination therapy.